N-methyl-N-[(3-nitrophenyl)methyl]thiophene-2-carboxamide

• IUPAC Name: N-methyl-N-[(3-nitrophenyl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H12N2O3S/c1-14(13(16)12-6-3-7-19-12)9-10-4-2-5-11(8-10)15(17)18/h2-8H,9H2,1H3
• InChI Key: JPICLETWJCLWLM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)[N+](=O)[O-])C(=O)C2=CC=CS2
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol

Description

N-methyl-N-[(3-nitrophenyl)methyl]thiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and material science. This compound is a member of the thiophene family, which is known for its diverse biological and chemical properties.

Mechanism of Action

The mechanism of action of N-methyl-N-[(3-nitrophenyl)methyl]thiophene-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells through the disruption of their DNA replication process.
Biochemical and Physiological Effects:
Studies have shown that N-methyl-N-[(3-nitrophenyl)methyl]thiophene-2-carboxamide has minimal toxicity and does not cause any significant biochemical or physiological effects in normal cells. However, it has been shown to have potent anticancer activity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-methyl-N-[(3-nitrophenyl)methyl]thiophene-2-carboxamide in lab experiments is its high potency against cancer cells. Additionally, it has minimal toxicity and can be easily synthesized in the lab. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the research and development of N-methyl-N-[(3-nitrophenyl)methyl]thiophene-2-carboxamide. One potential direction is the synthesis of analogs with improved solubility and potency against cancer cells. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as material science. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans for the treatment of cancer.

Synthesis Methods

The synthesis of N-methyl-N-[(3-nitrophenyl)methyl]thiophene-2-carboxamide involves several steps, including the reaction of 3-nitrobenzaldehyde with thiophene-2-carboxylic acid, followed by the reduction of the resulting product using sodium borohydride. The final step involves the N-methylation of the product using dimethyl sulfate.

Scientific Research Applications

The potential applications of N-methyl-N-[(3-nitrophenyl)methyl]thiophene-2-carboxamide in scientific research are vast. One such application is in the field of material science, where it can be used as a building block for the synthesis of new materials with unique properties. Additionally, this compound has been shown to have potential applications in medicine, particularly in the treatment of cancer.